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Compound of Interest

Compound Name: 4-Ethylsulfonylbenzaldehyde

Cat. No.: B1314216

This guide provides comprehensive safety data and handling protocols for 4-
Ethylsulfonylbenzaldehyde, tailored for researchers, scientists, and professionals in drug
development. The information is compiled from safety data sheets and chemical property
databases to ensure a thorough understanding of the substance's characteristics and
associated hazards.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 4-

Ethylsulfonylbenzaldehyde is fundamental for its safe handling and use in experimental
settings.
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Property Value Reference
CAS Number 50899-03-1 [1]
Molecular Formula C9H1003S [1]
Molecular Weight 198.24 g/mol [1]
Appearance White - Yellow Solid [2]

Melting Point 108 - 110 °C [1]

Boiling Point No information available

Solubility No information available

Vapor Pressure No information available

Density No information available

Hazard Identification and Classification

4-Ethylsulfonylbenzaldehyde is classified with several hazards that necessitate careful
handling. The GHS classification provides a universally understood summary of these risks.
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Hazard Classification Category Hazard Statement
Flammable liquids Category 4 H227: Combustible liquid
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Skin irritation Category 2 H315: Causes skin irritation

. s H319: Causes serious eye
Serious eye irritation Category 2A o
irritation

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity - H335: May cause respiratory

single exposure (Respiratory Category 3 S
irritation
system)
] o H360: May damage fertility or
Reproductive toxicity Category 1B )
the unborn child
Short-term (acute) aquatic H411: Toxic to aquatic life with
Category 2 ]
hazard long lasting effects
Long-term (chronic) aquatic H411: Toxic to aquatic life with
Category 2 ]
hazard long lasting effects

Data sourced from Sigma-Aldrich Safety Data Sheet.
GHS Pictograms:

Health hazard, Irritant, Environmental hazard

Signal Word: Danger

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure
a safe laboratory environment.

3.1. Personal Protective Equipment (PPE)
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A risk assessment should always be conducted before handling, but the following PPE is
generally recommended:

PPE Type Specification
Eye Protection Goggles (European Standard - EN 166).[3]
Hand Protection Protective gloves.[3]

Ski d Bod Wear appropriate protective gloves and clothing
in and Bo
Y to prevent skin exposure.[3]

Use a NIOSH/MSHA or European Standard EN
Resnirat 136 approved respirator if exposure limits are
espirator
P Y exceeded or if irritation or other symptoms are

experienced.

3.2. Handling Procedures
» Do not handle until all safety precautions have been read and understood.

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[3]

e Wash skin thoroughly after handling.

e Use only outdoors or in a well-ventilated area.

e Avoid breathing mist or vapors.

e Avoid release to the environment.

3.3. Storage Conditions

o Store in a well-ventilated place. Keep cool.[3]

o Keep containers tightly closed in a dry and cool place.[3]

o Store under an inert atmosphere is recommended as the substance may be air-sensitive.[3]
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Emergency Procedures and First Aid

Rapid and appropriate response in case of an emergency is critical. The following diagrams

and tables outline the necessary steps.

4.1. First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. Get medical attention if

symptoms occur.[3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation

persists, call a physician.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

IF SWALLOWED: Call a POISON CENTER or
doctor if you feel unwell. Rinse mouth.
Immediately make the victim drink water (two

glasses at most). Consult a physician.

Logical Flow for First Aid Response
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Ingestion

‘ Call POISON CENTER/Doctor } » Rinse Mouth »  Drink Water (max 2 glasses) Consult Physician

Eye Contact
If present Irritation persists?
Rinse with Water » Remove Contact Lenses Continue Rinsing Seek Medical Attention
Skin Contact

Irritation persists?
Remove Contaminated Clothing Rinse with ower »  Consult Physician

Inhalation

Symptoms persist?

G- Stopped? >
Seek Medical Attention

Artificial Respiration (if not breathing) ‘

Move to Fresh Air

Click to download full resolution via product page

First Aid Procedures for 4-Ethylsulfonylbenzaldehyde Exposure.

4.2. Fire Fighting Measures

¢ Suitable extinguishing media: Use dry sand, dry chemical, or alcohol-resistant foam.[3] For
this substance/mixture, no limitations of extinguishing agents are given.
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» Specific hazards: Combustible. Vapors are heavier than air and may spread along floors.
Development of hazardous combustion gases or vapors is possible in the event of a fire.

e Protective equipment: In the event of a fire, wear a self-contained breathing apparatus.
4.3. Accidental Release Measures

e Personal precautions: Do not breathe vapors or aerosols. Avoid substance contact. Ensure
adequate ventilation. Keep away from heat and sources of ignition.

e Environmental precautions: Avoid release to the environment.

o Methods for cleaning up: Take up with liquid-absorbent material. Dispose of properly. Clean

the affected area.

Workflow for Spill Response
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Accidental Spill Response

Ensure Adequate Ventilation & Remove Ignition Sources

'

Don Appropriate PPE

'

Contain Spill with Absorbent Material

'

Collect and Place in Suitable Container for Disposal

'

Clean Spill Area

'

Dispose of Waste According to Regulations

Click to download full resolution via product page

Logical workflow for responding to an accidental spill.

Toxicological Information

Detailed toxicological studies for 4-Ethylsulfonylbenzaldehyde are not readily available in the
public domain. The information below is derived from GHS classifications.

o Acute Toxicity: Harmful if swallowed or inhaled.

e Skin Corrosion/Irritation: Causes skin irritation.
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Serious Eye Damage/Irritation: Causes serious eye irritation.
Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: May damage fertility or the unborn child.
STOT-Single Exposure: May cause respiratory irritation.
STOT-Repeated Exposure: No data available.

Aspiration Hazard: No data available.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant. Disposal should be in

accordance with local, state, and federal regulations. Avoid release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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